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Compound of Interest

Compound Name: 2,5-Dimethylbenzoxazole

Cat. No.: B1361385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dimethylbenzoxazole, a

heterocyclic organic compound with significant applications in medicinal chemistry and

materials science. This document details its chemical identity, physicochemical properties, a

detailed synthesis protocol, and its potential applications, tailored for professionals in research

and development.

Core Data and Identification
2,5-Dimethylbenzoxazole is a substituted benzoxazole, a class of compounds known for its

versatile biological activities and utility as a structural motif in drug discovery.

IUPAC Name: 2,5-Dimethylbenzoxazole[1] CAS Number: 5676-58-4[1][2]

Physicochemical Properties
A summary of key physicochemical data for 2,5-Dimethylbenzoxazole is presented in the

table below. These properties are crucial for designing experimental conditions, predicting

bioavailability, and developing formulations.
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Property Value Reference

Molecular Formula C₉H₉NO [2][3]

Molecular Weight 147.17 g/mol [3]

Appearance Clear yellow to brown liquid [4][5]

Boiling Point 218-219 °C [4][5]

Density 1.09 g/mL at 25 °C [5]

Flash Point 196 °F [5]

pKa (Predicted) 3.07 ± 0.10 [5]

logP (Estimated) 2.010 [5]

Solubility Insoluble in water [4]

Refractive Index (n20/D) 1.542 [5]

Synthesis of 2,5-Dimethylbenzoxazole
The synthesis of 2,5-Dimethylbenzoxazole can be achieved through the condensation of 2-

amino-p-cresol with N,N-dimethylacetamide. Below is a detailed experimental protocol for this

synthesis.

Experimental Protocol: Synthesis from 2-Amino-p-cresol
Objective: To synthesize 2,5-Dimethylbenzoxazole via the reaction of 2-amino-p-cresol and

N,N-dimethylacetamide.

Materials:

2-Amino-p-cresol

N,N-Dimethylacetamide

Imidazolium chloride

Ethyl acetate
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Water

Schlenk flask

Stirring apparatus

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a tube-type Schlenk flask, combine 2-amino-p-cresol (1.0 equivalent),

imidazolium chloride (0.3 equivalents), and N,N-dimethylacetamide (as the solvent and

reactant).

Reaction Conditions: The reaction mixture is stirred at 160°C for 8 hours. The progress of the

reaction should be monitored by an appropriate technique such as Thin Layer

Chromatography (TLC).

Work-up: Upon completion of the reaction, the mixture is cooled to room temperature. Water

and ethyl acetate are added to the reaction mixture with stirring.

Extraction: The organic layer is separated using a separatory funnel. The aqueous layer is

extracted twice more with ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure using a rotary

evaporator to yield the crude product. Further purification can be achieved by column

chromatography on silica gel.

Spectroscopic Characterization
The structural elucidation of 2,5-Dimethylbenzoxazole is typically confirmed using a

combination of spectroscopic methods.
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¹H NMR: Expected signals would include two singlets for the two methyl groups and

aromatic protons corresponding to the benzoxazole ring system.

¹³C NMR: The spectrum would show characteristic peaks for the aromatic carbons, the two

methyl carbons, and the carbons of the oxazole ring.

Infrared (IR) Spectroscopy: Key absorption bands would be observed for C-H stretching of

the aromatic and methyl groups, C=N stretching of the oxazole ring, and C-O-C stretching.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of 2,5-Dimethylbenzoxazole.

Applications in Research and Drug Development
Benzoxazole derivatives are recognized as privileged scaffolds in medicinal chemistry due to

their wide range of biological activities. 2,5-Dimethylbenzoxazole serves as a valuable

building block in the synthesis of more complex molecules with potential therapeutic

applications.

Pharmaceutical Intermediates: It is used in the synthesis of compounds investigated for

antimicrobial, anti-inflammatory, and anticancer properties.

Materials Science: The rigid and aromatic structure of 2,5-Dimethylbenzoxazole makes it a

candidate for the development of fluorescent dyes and optical brighteners.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2,5-Dimethylbenzoxazole
from 2-amino-p-cresol.

2-Amino-p-cresol +
N,N-Dimethylacetamide +

Imidazolium chloride

Reaction
(160°C, 8h)

Work-up
(Water + Ethyl Acetate) Extraction Purification 2,5-Dimethylbenzoxazole

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-Dimethylbenzoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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